Cas no 89227-53-2 (Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl-)

• Product Name: Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl-
• CAS No: 89227-53-2
• MF: C₁₈H₂₃O₂P₂
• MW: 333.321546792984
• CID: 607721
• PubChem ID: 13117864
• Update Time: 2025-04-19

Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl-
• tert-butyl-(2-diphenylphosphorylethyl)-oxophosphanium
• 89227-53-2
• DTXSID90519318
• tert-Butyl[2-(diphenylphosphoryl)ethyl]oxophosphanium

• Inchi： 1S/C18H23O2P2/c1-18(2,3)21(19)14-15-22(20,16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13H,14-15H2,1-3H3/q+1
• InChI Key： YNULIDHVJGBKCI-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC[P+](C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 333.11732897g/mol
• Monoisotopic Mass: 333.11732897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų